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Compound of Interest

2-Bromo-1-(bromomethyl)-4-
Compound Name: ,
nitrobenzene

cat. No.: B1283033

An In-depth Technical Guide to 2-Bromo-1-(bromomethyl)-4-nitrobenzene

Introduction

2-Bromo-1-(bromomethyl)-4-nitrobenzene is a polysubstituted aromatic compound with the
IUPAC name 2-bromo-1-(bromomethyl)-4-nitrobenzene.[1] It is a valuable intermediate in
organic synthesis, particularly in the fields of pharmaceuticals and materials science.[2] Its
structure, featuring a nitro group and two different types of bromine substituents—an aryl
bromide and a more reactive benzyl bromide—makes it a versatile building block for the
synthesis of complex molecular architectures. This guide provides a comprehensive overview
of its chemical and physical properties, synthesis, reactivity, and applications for researchers,
scientists, and professionals in drug development.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2-bromo-1-(bromomethyl)-4-
nitrobenzene is presented in Table 1.
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Property Value

IUPAC Name 2-bromo-1-(bromomethyl)-4-nitrobenzene
Synonyms 2-bromo-4-nitrobenzyl bromide

CAS Number 940-05-6, 142906-81-8

Molecular Formula C7HsBr2NO:

Molecular Weight 294.93 g/mol

Appearance Colorless crystalline solid

Melting Point 73-74 °C

Synthesis of 2-Bromo-1-(bromomethyl)-4-
nitrobenzene

The synthesis of 2-bromo-1-(bromomethyl)-4-nitrobenzene can be achieved through the
radical bromination of 2-bromo-4-nitrotoluene. A common method involves the use of N-
bromosuccinimide (NBS) as the bromine source and a radical initiator such as
azobisisobutyronitrile (AIBN).

Experimental Protocol: Radical Bromination of 2-Bromo-
4-nitrotoluene

A general procedure for the synthesis is as follows:

e To a solution of 2-bromo-4-nitrotoluene in a suitable solvent (e.g., carbon tetrachloride), N-
bromosuccinimide (NBS) and a catalytic amount of a radical initiator (e.g., AIBN) are added.

e The reaction mixture is heated to reflux (around 70-80 °C) and stirred for several hours.

e The progress of the reaction is monitored by techniques such as Thin Layer Chromatography
(TLC) or Gas Chromatography (GC).

e Upon completion, the reaction mixture is cooled to room temperature, and the succinimide
byproduct is removed by filtration.
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e The filtrate is concentrated under reduced pressure to yield the crude product.

« Purification of the crude product is typically performed by recrystallization or silica gel column
chromatography to afford the pure 2-bromo-1-(bromomethyl)-4-nitrobenzene.
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Synthesis Workflow of 2-Bromo-1-(bromomethyl)-4-nitrobenzene

Start with 2-Bromo-4-nitrotoluene

\
React with NBS and AIBN in CCl4 at 70-80°C

'

Monitor reaction by TLC/GC

'

Cool, filter to remove succinimide

'

Concentrate filtrate

'

Purify by recrystallization or column chromatography

Pure 2-Bromo-1-(bromomethyl)-4-nitrobenzene

Chemical Reactivity of 2-Bromo-1-(bromomethyl)-4-nitrobenzene

2-Bromo-1-(bromomethyl)-4-nitrobenzene

Nu~ (harsher conditions) Pd catalyst, etc.

Nucleophilic Substitution Nucleophilic Aromatic Substitution Nitro Group Reduction Cross-Coupling Reactions
(-CH2Br) (Ar-Br) (-NO2 to -NH2) (Ar-Br)
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Hypothetical Drug Discovery Pathway

2-Bromo-1-(bromomethyl)-4-nitrobenzene

Reaction with R1-NH:z
(Nucleophilic Substitution)

:

Intermediate A

:

Suzuki Coupling with R2-B(OH)2

:

Intermediate B

:

Nitro Reduction

Drug Candidate Scaffold

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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